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Compound of Interest

Compound Name: Trimethoprim-d9

Cat. No.: B562225

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Trimethoprim-d9, a
deuterated analog of the antibiotic Trimethoprim. This document is intended for researchers,
scientists, and professionals in drug development who utilize Trimethoprim-d9 as an internal
standard in pharmacokinetic studies, metabolic research, and other analytical applications.

Introduction to Trimethoprim and its Deuterated
Analog

Trimethoprim is a synthetic bacteriostatic antibiotic that functions as a dihydrofolate reductase
(DHFR) inhibitor.[1][2] It exhibits broad-spectrum activity against a wide array of Gram-positive
and Gram-negative aerobic bacteria.[1][2] The therapeutic action of Trimethoprim lies in its
ability to disrupt the folic acid synthesis pathway in bacteria, which is essential for the
production of nucleotides and certain amino acids, thereby inhibiting bacterial growth and
replication.[1][3][4]

Trimethoprim-d9 is a stable isotope-labeled version of Trimethoprim, where nine hydrogen
atoms have been replaced with deuterium. This isotopic labeling makes it an ideal internal
standard for quantitative analysis by mass spectrometry (MS), such as in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass
spectrometry (GC-MS).[2] Its key advantages in this role include its chemical similarity to the
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unlabeled analyte and a distinct mass difference, which allows for accurate and precise
quantification in complex biological matrices.

Commercial Suppliers and Product Specifications

A variety of commercial suppliers offer Trimethoprim-d9 for research purposes. The table
below summarizes key quantitative data from several prominent vendors to facilitate
comparison. Researchers are advised to consult the suppliers’ websites and Certificates of
Analysis (CoA) for the most current and detailed specifications.

Molecular
. Catalog . Molecular ] CAS
Supplier Purity Weight (
Number Formula Number
g/mol )
MedchemExp 1189460-62-
HY-B0510S 99.60% C14HoDoN4Os  299.37
ress 5
Highl
United States g' 'y N N
) ] T8487-25 Purified (90%  Ci4HsDsN4Os  Not Specified  Not Specified
Biological
D9, 10% D6)
VIVAN Life N 1189460-62-
_ VLCS-01594 Not Specified  Ci4HsDoN4Os  299.37
Sciences 5
Sigma-
Aldrich Analytical 1189460-62-
32414-10MG C14DoHoN4O3  299.37
(VETRANAL Standard 5
®)
Simson 5 5 5 » 1189460-62-
Not Specified  Not Specified  Not Specified  Not Specified
Pharma 5
Cayman
_ =299%
Chemical N C14H15D3N4O 1189923-38-
) ) Not Specified  deuterated 293.3
(Trimethoprim 3 3
forms (d1-d3)
-d3)
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Mechanism of Action: Inhibition of Folic Acid
Synthesis

Trimethoprim selectively targets and inhibits bacterial dihydrofolate reductase (DHFR), an
enzyme crucial for the bacterial folic acid metabolic pathway.[1][3][4] Unlike their mammalian
counterparts, which obtain folic acid from their diet, bacteria must synthesize it de novo. DHFR
catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).[3][5] THF is an
essential cofactor in the synthesis of purines, thymidine, and certain amino acids, which are the
building blocks of DNA, RNA, and proteins.[3][5] By inhibiting DHFR, Trimethoprim leads to a
depletion of THF, thereby halting bacterial growth.[1]

The synergistic combination of Trimethoprim with sulfamethoxazole, which inhibits an earlier
step in the folic acid pathway (dihydropteroate synthase), results in a more potent bactericidal
effect.[1][5]

Below is a diagram illustrating the bacterial folic acid synthesis pathway and the inhibitory
action of Trimethoprim.
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Bacterial Folic Acid Synthesis Pathway and Trimethoprim Inhibition

p-Aminobenzoic acid (PABA) Dihydropteroate Pyrophosphate Sulfamethoxazole

Dihydropteroate Synthase

Dihydrofolate (DHF) Trimethoprim

Dihydrofolate Reductase (DHFR)

Tetrahydrofolate (THF)

Purines, Thymidine, Amino Acids

Bacterial Growth

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

LC-MS/MS Quantification Workflow

Sample Preparation

Spike Matrix with
Trimethoprim Standard

Y

Add Trimethoprim-d9
Internal Standard

Y

Protein Precipitation
(Acetonitrile)

Centrifuge

Y

Transfer Supernatant

LC-MS/M‘? Analysis

Inject Sample

Y

Chromatographic Separation
(C18 Column)

Y

Mass Spectrometric Detection
(SRM Mode)

Data A‘r'1alysis

Peak Integration

A4

Calculate Peak Area Ratio
(Analyte/IS)

\

Quantify Concentration
(Calibration Curve)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conceptual Framework of Trimethoprim-d9 Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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